Cas no 1270330-74-9 (3-amino-3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol)

• Product Name: 3-amino-3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol
• CAS No: 1270330-74-9
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 5991577
• PubChem ID: 165663575
• Update Time: 2025-11-06

3-amino-3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol
• EN300-1932133
• 1270330-74-9
• 3-amino-3-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol

• Inchi： 1S/C9H11F3N2O/c10-9(11,12)8-6(2-1-4-14-8)7(13)3-5-15/h1-2,4,7,15H,3,5,13H2
• InChI Key： UUGKAIAWIBESQJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C(CCO)N)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-3-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol

Recent Advances in the Study of 3-amino-3-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol (CAS: 1270330-74-9)

The compound 3-amino-3-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol (CAS: 1270330-74-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylpyridine moiety and amino alcohol functional group, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery. Recent studies have focused on its synthesis, pharmacological properties, and applications in medicinal chemistry, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-amino-3-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol, highlighting its efficient production via a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent reduction. The study emphasized the compound's role as a versatile building block for the synthesis of more complex molecules, owing to its reactive amino and hydroxyl groups. The researchers also noted its stability under physiological conditions, making it suitable for further pharmacological evaluations.

In another groundbreaking study, researchers investigated the compound's potential as a modulator of gamma-aminobutyric acid (GABA) receptors, which are critical targets for treating anxiety, epilepsy, and insomnia. The trifluoromethyl group was found to enhance the molecule's binding affinity to GABA_A receptors, suggesting its utility in designing next-generation anxiolytics and anticonvulsants. These findings were corroborated by in vitro and in vivo assays, demonstrating significant activity at nanomolar concentrations.

Furthermore, 3-amino-3-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol has been explored for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies. This discovery opens new avenues for developing antibiotics with novel modes of action.

The pharmaceutical industry has also taken note of this compound's potential. Several patents filed in 2023-2024 describe its incorporation into prodrugs and targeted delivery systems, particularly for treating neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) with high efficiency has been a key focus, with researchers optimizing its pharmacokinetic profile through structural modifications.

In conclusion, 3-amino-3-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol (CAS: 1270330-74-9) represents a multifaceted compound with significant promise in drug discovery. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. Future studies are expected to explore its applications in additional therapeutic areas, as well as its potential in combination therapies and personalized medicine approaches.